Cas no 5253-02-1 (Butanoic acid,2-[(3-nitrophenyl)methylene]-)

• Product Name: Butanoic acid,2-[(3-nitrophenyl)methylene]-
• CAS No: 5253-02-1
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 369972
• PubChem ID: 6059692
• Update Time: 2025-04-19

Butanoic acid,2-[(3-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(3-nitrophenyl)methylene]-
• ALPHA-ETHYL-M-NITROCINNAMIC ACID
• (2E)-2-[(3-nitrophenyl)methylidene]butanoic acid
• (2Z)-2-[(3-nitrophenyl)methylidene]butanoic acid
• 2-(3-nitrobenzylidene)butanoic acid
• alpha-Ethyl-3-nitrocinnamic acid
• (E)-2-(3-Nitrobenzylidene)butanoicacid
• SCHEMBL3063302
• AKOS027320106
• DTXSID101230013
• STR04998
• NSC163918
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-, (E)-
• QMUHBYNLXQHZNR-RMKNXTFCSA-N
• 5253-02-1
• ZEA52555
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-, (E)- (9CI)
• (E)-2-(3-Nitrobenzylidene)butanoic acid
• NSC-163918
• .alpha.-Ethyl-3-nitrocinnamic acid
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-
• NS00045326
• alpha -Ethyl-3-nitrocinnamic acid
• 124525-55-9
• Cinnamic acid, .alpha.-ethyl-m-nitro-

• Inchi： 1S/C11H11NO4/c1-2-9(11(13)14)6-8-4-3-5-10(7-8)12(15)16/h3-7H,2H2,1H3,(H,13,14)/b9-6+
• InChI Key： QMUHBYNLXQHZNR-RMKNXTFCSA-N
• SMILES： OC(/C(=C/C1C=CC=C(C=1)[N+](=O)[O-])/CC)=O

Computed Properties

• Exact Mass: 221.06883
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.303
• Boiling Point: 381.3°Cat760mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.616
• PSA: 80.44
• LogP: 2.99600

Butanoic acid,2-[(3-nitrophenyl)methylene]- Security Information

• Risk Phrases：R36/37/38
• Safety Term：S26;S36